Cas no 2229329-78-4 (tert-butyl 4-{2-(4-methylpiperidin-4-yl)oxyethyl}piperazine-1-carboxylate)

• Product Name: tert-butyl 4-{2-(4-methylpiperidin-4-yl)oxyethyl}piperazine-1-carboxylate
• CAS No: 2229329-78-4
• MF: C₁₇H₃₃N₃O₃
• MW: 327.462224721909
• CID: 5911330
• PubChem ID: 165831664
• Update Time: 2025-06-07

tert-butyl 4-{2-(4-methylpiperidin-4-yl)oxyethyl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-{2-(4-methylpiperidin-4-yl)oxyethyl}piperazine-1-carboxylate
• 2229329-78-4
• tert-butyl 4-{2-[(4-methylpiperidin-4-yl)oxy]ethyl}piperazine-1-carboxylate
• EN300-1885967

• Inchi： 1S/C17H33N3O3/c1-16(2,3)23-15(21)20-11-9-19(10-12-20)13-14-22-17(4)5-7-18-8-6-17/h18H,5-14H2,1-4H3
• InChI Key： DYUWCUICIGGCFA-UHFFFAOYSA-N
• SMILES： O(CCN1CCN(C(=O)OC(C)(C)C)CC1)C1(C)CCNCC1

Computed Properties

• Exact Mass: 327.25219192g/mol
• Monoisotopic Mass: 327.25219192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 54Ų

Additional information on tert-butyl 4-{2-(4-methylpiperidin-4-yl)oxyethyl}piperazine-1-carboxylate

tert-butyl 4-{2-(4-methylpiperidin-4-yl)oxyethyl}piperazine-1-carboxylate: A Comprehensive Overview

tert-butyl 4-{2-(4-methylpiperidin-4-yl)oxyethyl}piperazine-1-carboxylate (CAS No. 2229329-78-4) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its intricate structure, has garnered attention due to its unique properties and versatile functional groups. The molecule consists of a piperazine ring, a tert-butyl group, and a 4-methylpiperidinyl moiety, all interconnected through an oxyethyl bridge. This combination of structural elements contributes to its stability, reactivity, and potential for use in advanced chemical synthesis.

The synthesis of tert-butyl 4-{2-(4-methylpiperidin-4-yl)oxyethyl}piperazine-1-carboxylate involves a series of carefully controlled reactions, including nucleophilic substitution and coupling reactions. Recent advancements in synthetic chemistry have enabled the optimization of these processes, leading to higher yields and improved purity. Researchers have explored various solvent systems and catalysts to enhance the efficiency of these reactions, making the compound more accessible for large-scale production.

One of the most promising applications of this compound lies in the field of drug discovery. The piperazine ring is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with biological targets. The incorporation of the tert-butyl group adds steric bulk, which can influence the compound's pharmacokinetic properties, such as absorption and metabolism. Additionally, the 4-methylpiperidinyl moiety introduces flexibility and potential for further functionalization, making this compound a valuable building block in the development of novel therapeutic agents.

Recent studies have highlighted the role of tert-butyl 4-{2-(4-methylpiperidin-4-yl)oxyethyl}piperazine-1-carboxylate in the synthesis of bioactive molecules targeting various diseases. For instance, researchers have utilized this compound as an intermediate in the development of inhibitors for kinases and other enzyme targets implicated in cancer and inflammatory disorders. Its ability to undergo further modifications allows for the creation of derivatives with enhanced potency and selectivity.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. The combination of hydrophilic and hydrophobic groups within its structure makes it suitable for use in amphiphilic polymers and surfactants. Recent research has explored its use as a precursor for self-assembling materials, which could find applications in drug delivery systems and nanotechnology.

The environmental impact of tert-butyl 4-{2-(4-methylpiperidin-4-yl)oxyethyl}piperazine-1-carboxylate has also been a topic of interest. Studies have investigated its biodegradability under various conditions, with promising results indicating that it can be metabolized by microbial communities without posing significant risks to ecosystems. This makes it a more sustainable option compared to traditional organic compounds used in similar applications.

In conclusion, tert-butyl 4-{2-(4-methylpiperidin-4-yl)oxyethyl}piperazine-1-carboxylate (CAS No. 2229329-78-4) is a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent advancements in synthetic methods and application development, positions it as a key player in future research endeavors. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial fields.